Cas no 2229361-91-3 (3-(4-bromo-2-fluorophenyl)azetidin-3-ol)

• Product Name: 3-(4-bromo-2-fluorophenyl)azetidin-3-ol
• CAS No: 2229361-91-3
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 5971292
• PubChem ID: 165946503
• Update Time: 2025-10-29

3-(4-bromo-2-fluorophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-fluorophenyl)-3-azetidinol
• 3-(4-bromo-2-fluorophenyl)azetidin-3-ol
• EN300-1907683
• 2229361-91-3

• Inchi： 1S/C9H9BrFNO/c10-6-1-2-7(8(11)3-6)9(13)4-12-5-9/h1-3,12-13H,4-5H2
• InChI Key： JNAOBTQVPJRSCZ-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(Br)C=C2F)(O)C1

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.673±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 353.6±42.0 °C(Predicted)
• pka: 13.02±0.20(Predicted)

Additional information on 3-(4-bromo-2-fluorophenyl)azetidin-3-ol

Introduction to 3-(4-Bromo-2-Fluorophenyl)Azetidin-3-Ol (CAS No. 2229361-91-3)

3-(4-Bromo-2-fluorophenyl)azetidin-3-ol is a structurally unique compound with significant potential in the field of medicinal chemistry. This compound, identified by the CAS registry number 2229361-91, belongs to the class of azetidines, which are four-membered ring compounds with one oxygen atom. The presence of a bromine and fluorine substituent on the aromatic ring introduces unique electronic and steric properties, making this compound a valuable substrate for further research and development.

The synthesis of 3-(4-bromo-2-fluorophenyl)azetidin-3-ol involves a multi-step process that typically begins with the preparation of an appropriate precursor. The introduction of the bromine and fluorine substituents on the aromatic ring is achieved through electrophilic substitution reactions, followed by cyclization to form the azetidine ring. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing the overall cost and environmental impact of production.

The structural features of this compound make it an interesting candidate for various applications in drug discovery. The azetidine ring is known for its ability to act as a bioisostere for other cyclic structures, such as piperidine or morpholine, which are commonly found in pharmaceutical agents. Additionally, the presence of halogen atoms on the aromatic ring enhances the compound's lipophilicity, which is a critical property for drug candidates aiming to cross biological membranes.

Recent studies have explored the pharmacological properties of 3-(4-bromo-2-fluorophenyl)azetidin-3-ol, particularly its potential as an anti-cancer agent. Research conducted at leading institutions has demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and apoptosis regulation.

In addition to its anti-cancer properties, this compound has shown promise in neuroprotective applications. Preclinical studies suggest that 3-(4-bromo-2-fluorophenyl)azetidin-3-ol may modulate neurotransmitter systems, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the versatility of this compound in addressing multiple therapeutic areas.

The development of CAS No. 2229361-based drugs is further supported by advances in computational chemistry and high-throughput screening techniques. These tools enable researchers to optimize the compound's pharmacokinetic properties, such as bioavailability and half-life, ensuring that it can be effectively administered in clinical settings.

In conclusion, 3-(4-bromo-2-fluorophenyl)azetidin-3-ol (CAS No. 2229361-91-) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological profiles, positions it as a valuable asset in the pipeline for novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease states.